Cas no 2228203-50-5 (methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228203-50-5
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 6423180
• PubChem ID: 165790022
• Update Time: 2025-08-05

methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1921713
• 2228203-50-5

• Inchi： 1S/C10H15BrN2O2/c1-10(2,6-11)7-5-13(3)12-8(7)9(14)15-4/h5H,6H2,1-4H3
• InChI Key： NMTSWMCGJBZPCL-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1=CN(C)N=C1C(=O)OC

Computed Properties

• Exact Mass: 274.03169g/mol
• Monoisotopic Mass: 274.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228203-50-5): A Comprehensive Overview

Methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228203-50-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

The chemical structure of methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate is characterized by a pyrazole ring substituted with a brominated alkyl group and a methyl ester moiety. The presence of the bromine atom and the methyl groups imparts specific reactivity and stability to the molecule, making it an interesting candidate for various applications in drug discovery and development.

Recent studies have explored the synthesis of methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate using different methodologies. One notable approach involves the reaction of 4-chloro-1-methylpyrazole with 1-bromo-2-methylpropan-2-yllithium followed by esterification with methanol. This method has been reported to yield high purity and yield, making it suitable for large-scale production. Another synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, which offer improved efficiency and selectivity.

The biological activities of methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate have been extensively investigated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant analgesic properties, making it a promising candidate for the treatment of pain-related conditions.

In the realm of antimicrobial research, methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate has shown promising results against a range of bacterial strains, including both Gram-positive and Gram-negative species. Its ability to disrupt bacterial cell membranes and inhibit key metabolic pathways contributes to its broad-spectrum activity. These findings highlight its potential as a lead compound for the development of novel antibiotics.

Beyond its pharmacological properties, the physical and chemical characteristics of methyl 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate have also been studied in detail. The compound is stable under standard laboratory conditions and can be easily purified using standard chromatographic techniques. Its solubility in organic solvents such as DMSO and methanol makes it suitable for various biological assays.

In conclusion, methyl 4-(1-bromo-2-methylpropan-2-yll)-1-methylpyrazolecarboxylate (CAS No. 2228203-50-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds great promise for advancing our understanding of pyrazole-based therapeutics.